Tert-butyl N-[(7R,8S)-8-hydroxy-5-oxaspiro[3.4]octan-7-yl]carbamate

• IUPAC Name: tert-butyl N-[(7R,8S)-8-hydroxy-5-oxaspiro[3.4]octan-7-yl]carbamate
• InChI: InChI=1S/C12H21NO4/c1-11(2,3)17-10(15)13-8-7-16-12(9(8)14)5-4-6-12/h8-9,14H,4-7H2,1-3H3,(H,13,15)/t8-,9+/m1/s1
• InChI Key: STGAABYOODWJCP-BDAKNGLRSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1COC2(C1O)CCC2
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@@H]1COC2([C@H]1O)CCC2
• Molecular Formula: C12H21NO4
• Molecular Weight: 243.30 g/mol

Description

“Tert-butyl N-[(7R,8S)-8-hydroxy-5-oxaspiro[3.4]octan-7-yl]carbamate” is a chemical compound with the molecular formula C12H21NO4. It is a derivative of carbamate and has a spirocyclic structure. The compound is stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C12H19NO4/c1-11(2,3)17-10(15)13-8-7-16-12(9(8)14)5-4-6-12/h8H,4-7H2,1-3H3,(H,13,15). This indicates the presence of a spirocyclic structure in the molecule.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 241.29. It is stored at room temperature and is available in powder form.

Scientific Research Applications

Antibiotic Development

• Application : Researchers explore its antibacterial activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. .

Natural Product Synthesis

• Example : It serves as a precursor for compounds like Indiacen A and Indiacen B, which exhibit biological activity. .

Cytotoxicity Studies

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Skeletal Editing of Organic Molecules

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Precursor for Spiro Compounds

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Safety And Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation.